4-(1,2,3-Thiadiazol-5-yloxy)benzenecarbonitrile

• IUPAC Name: 4-(thiadiazol-5-yloxy)benzonitrile
• InChI: InChI=1S/C9H5N3OS/c10-5-7-1-3-8(4-2-7)13-9-6-11-12-14-9/h1-4,6H
• InChI Key: QCSMLUJOUIXVDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OC2=CN=NS2
• Molecular Formula: C9H5N3OS
• Molecular Weight: 203.22 g/mol
• CAS RN: 478080-09-0

Description

Molecular Structure Analysis

The molecular structure of “4-(1,2,3-Thiadiazol-5-yloxy)benzenecarbonitrile” consists of a thiadiazole ring attached to a benzenecarbonitrile via an oxygen atom. The molecular weight of the compound is 203.22.

Scientific Research Applications

Molecular Organization and Aggregation

Molecular Organization in Bilayer Systems : Thiadiazole derivatives have been studied for their effects on the molecular organization in lipid bilayer systems, demonstrating their ability to interact with lipid multilayers and influence fluorescence emission characteristics related to molecular aggregation (Kluczyk et al., 2016)(Kluczyk et al., 2016).

Molecular Aggregation : The effects of solvent on molecular aggregation have been observed in thiadiazole derivatives, indicating that structural elements such as alkyl substituents significantly influence aggregation processes (Matwijczuk et al., 2016)(Matwijczuk et al., 2016).

Antiproliferative and Antimicrobial Properties

Antiproliferative-Antimicrobial Properties : Schiff bases derived from thiadiazole compounds exhibit DNA protective abilities and strong antimicrobial activity, showing potential for utilization in chemotherapy strategies with minimum cytotoxicity against cancer cells (Gür et al., 2020)(Gür et al., 2020).

Applications in Organic Solar Cells and Electrochromics

Organic Solar Cells : Thiadiazole-based compounds have been employed in the design of donor-acceptor copolymers for organic solar cells, demonstrating potential for high-performance solar cells due to favorable bandgap and structural features (Ma et al., 2013)(Ma et al., 2013).

Electrochromics : Thiadiazole derivatives have been explored in the development of electrochromic materials, showing promise for applications requiring color change and optical contrast in the near-infrared region (Ming et al., 2015)(Ming et al., 2015).

Mechanism of Action

Target of Action

4-(1,2,3-Thiadiazol-5-yloxy)benzenecarbonitrile, also known as TBOA, is a novel organic compound that belongs to the class of benzenecarbonitriles . These materials are used in a variety of applications, including light-emitting diodes and solar cells.

Mode of Action

This suggests that TBOA may interact with its targets by accepting electrons, which could result in the emission of light